Cas no 18514-31-3 (1,1'-[3-(naphthalen-1-yl)pentane-1,5-diyl]dipiperidine)
18514-31-3 structure
Product Name:1,1'-[3-(naphthalen-1-yl)pentane-1,5-diyl]dipiperidine
CAS No:18514-31-3
MF:C25H36N2
MW:364.566746711731
CID:1382510
PubChem ID:205706
Update Time:2025-04-20
1,1'-[3-(naphthalen-1-yl)pentane-1,5-diyl]dipiperidine Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-[3-(naphthalen-1-yl)pentane-1,5-diyl]dipiperidine
- 1-(3-naphthalen-1-yl-5-piperidin-1-ylpentyl)piperidine
- 1,1'-[3-(1-Naphtyl)pentane-1,5-diyl]dipiperidine
- Piperidine, N,N'-(3-(1-naphthyl)-1,5-pentamethylene)di-
- BRN 1595034
- 18514-31-3
- DTXSID20171721
- N,N'-(3-(1-Naphthyl)-1,5-pentamethylene)dipiperidine
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- Inchi: 1S/C25H36N2/c1-5-16-26(17-6-1)20-14-23(15-21-27-18-7-2-8-19-27)25-13-9-11-22-10-3-4-12-24(22)25/h3-4,9-13,23H,1-2,5-8,14-21H2
- InChI Key: VPHADJYDJMBSHC-UHFFFAOYSA-N
- SMILES: N1(CCCCC1)CCC(C1=CC=CC2C=CC=CC1=2)CCN1CCCCC1
Computed Properties
- Exact Mass: 364.28808
- Monoisotopic Mass: 364.287849157g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
1,1'-[3-(naphthalen-1-yl)pentane-1,5-diyl]dipiperidine Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
18514-31-3 (1,1'-[3-(naphthalen-1-yl)pentane-1,5-diyl]dipiperidine) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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